![molecular formula C8H17NO3S B089505 2-[N-Cyclohexylamino]ethane sulfonic acid CAS No. 103-47-9](/img/structure/B89505.png)
2-[N-Cyclohexylamino]ethane sulfonic acid
Overview
Description
2-[N-Cyclohexylamino]ethane sulfonic acid, also known as CHES, is a derivative of the amino acid taurine . It is a buffering agent with a useful pH range of 8.6-10 . It typically appears as a white crystalline powder .
Molecular Structure Analysis
The molecular formula of 2-[N-Cyclohexylamino]ethane sulfonic acid is C8H17NO3S . The molar mass is 207.29 g/mol .Chemical Reactions Analysis
While specific chemical reactions involving 2-[N-Cyclohexylamino]ethane sulfonic acid are not detailed in the retrieved sources, it is known that it can function as a buffering agent .Physical And Chemical Properties Analysis
2-[N-Cyclohexylamino]ethane sulfonic acid has a molar mass of 207.29 g/mol . It is soluble in water . The compound has a pKa value of 9.3 , indicating it can act as a buffer in the pH range of 8.6-10 .Scientific Research Applications
Buffering Agent
CHES is a buffering agent with a useful pH range of 8.6–10 . It typically appears as a white crystalline powder .
Protein Stabilization
CHES is used in protein stabilization . It does not interact with metals, making it suitable for use in experiments where metal interaction could be a concern .
Intracellular Alkalization
CHES can induce intracellular alkalization . This property has been used to investigate the effect of intracellular pH on various cellular processes .
Lipid Production in Microalgae
Research has shown that CHES-induced intracellular alkalization can significantly induce lipid accumulation in Phaeodactylum tricornutum, a species of microalgae . This has potential applications in biofuel production .
Enhancement of Metabolic Processes
CHES treatment has been found to enhance the activity of several enzymes, including phosphoribulokinase, carbonic anhydrase, pyruvate dehydrogenase, and acetaldehyde dehydrogenase . This indicates an enhancement of intermediate metabolism, resulting in lipid accumulation .
Activation of Chloroplast-Specific Biological Processes
CHES treatment in P. tricornutum activates chloroplast-specific biological processes . This redirects the flux of carbon into lipid biosynthesis, stimulates de novo fatty acid biosynthesis, leading to lipid accumulation .
Safety and Hazards
Mechanism of Action
Target of Action
2-[N-Cyclohexylamino]ethane sulfonic acid, also known as CHES, is a derivative of the amino acid taurine . It is primarily used as a buffering agent in biochemical research . The primary targets of CHES are therefore the biochemical reactions that require a stable pH environment .
Mode of Action
CHES interacts with its targets by maintaining the pH of the solution within a specific range, typically between 8.6 and 10 . This buffering action helps to stabilize the biochemical reactions, preventing pH changes that could affect the reaction rate or outcome .
Biochemical Pathways
As a buffer, CHES does not directly participate in biochemical pathways. Instead, it helps to maintain the optimal pH for various biochemical reactions. This can include enzymatic reactions, protein binding studies, and other processes where pH stability is crucial .
Pharmacokinetics
As a buffer, its bioavailability in a solution is immediate and it remains in the solution until it is consumed in buffering reactions or removed during solution changes .
Result of Action
The primary result of CHES’s action is the stabilization of the pH of the solution in which it is present . This allows for more consistent and reliable results in biochemical reactions, as changes in pH can significantly affect the rate and outcome of these reactions .
Action Environment
The efficacy and stability of CHES are influenced by several environmental factors. Temperature can affect the pKa of CHES and thus its buffering capacity . Additionally, the presence of other substances in the solution can interact with CHES and potentially affect its buffering capacity . Therefore, the specific conditions of each experiment can influence the effectiveness of CHES as a buffer .
properties
IUPAC Name |
2-(cyclohexylamino)ethanesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO3S/c10-13(11,12)7-6-9-8-4-2-1-3-5-8/h8-9H,1-7H2,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKWKNSIESPFAQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NCCS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
3076-05-9 (mono-hydrochloride salt) |
Source
|
| Record name | CHES | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103479 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID7059274 |
Source
|
| Record name | 2-(Cyclohexylamino)ethanesulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7059274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] White powder; [Alfa Aesar MSDS] |
Source
|
| Record name | 2-(N-Cyclohexylamino)ethanesulfonic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Product Name |
2-[N-Cyclohexylamino]ethane sulfonic acid | |
CAS RN |
103-47-9, 134737-05-6, 68990-09-0 |
Source
|
| Record name | 2-(Cyclohexylamino)ethanesulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=103-47-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | CHES | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103479 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-cyclohexyltaurine | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB03309 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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| Record name | N-Cyclohexyltaurine | |
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| Record name | Ethanesulfonic acid, 2-(cyclohexylamino)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Siloxanes and Silicones, di-Me, 3-[3-[(3-coco amidopropyl)dimethylammonio]-2-hydroxypropoxy]propyl group-terminated, acetates (salts) | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-(Cyclohexylamino)ethanesulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7059274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(cyclohexylamino)ethanesulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.832 | |
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| Record name | Meat extracts, beef | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.066.870 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | Quaternium-80 is the quaternary ammonium salt with the alkyl groups derived from coconut oil | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-(CYCLOHEXYLAMINO)ETHANESULFONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/71X53V3RZ1 | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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